4-(allyloxy)-N-3-pyridinylbenzamide

• IUPAC Name: 4-prop-2-enoxy-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C15H14N2O2/c1-2-10-19-14-7-5-12(6-8-14)15(18)17-13-4-3-9-16-11-13/h2-9,11H,1,10H2,(H,17,18)
• InChI Key: KESJKGOKGIBKBS-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C15H14N2O2
• DSSTOX Substance ID: DTXSID90367851
• Molecular Weight: 254.28 g/mol
• CAS RN: 443731-54-2

Description

4-(allyloxy)-N-3-pyridinylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as APB and is a derivative of benzamide. The chemical structure of APB consists of a pyridine ring attached to a benzene ring, with an allyloxy group attached to the pyridine ring.

Scientific Research Applications

APB has been studied extensively for its potential applications in various fields of research. One of the most promising applications of APB is in the study of ion channels. APB has been shown to modulate the activity of ion channels, particularly the voltage-gated potassium channels. This modulation can lead to changes in the electrical activity of cells, which can have significant implications in the field of neuroscience.

Mechanism of Action

The mechanism of action of APB involves the modulation of ion channels, particularly the voltage-gated potassium channels. APB binds to the channel and alters its activity, leading to changes in the electrical activity of cells. This modulation can have significant implications in the field of neuroscience, as it can affect the firing of neurons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of APB are primarily related to its modulation of ion channels. APB has been shown to increase the duration of action potentials in neurons, which can affect the firing of neurons. This modulation can have significant implications in the field of neuroscience, as it can affect the transmission of information between neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of APB is its ability to modulate ion channels, particularly the voltage-gated potassium channels. This modulation can lead to changes in the electrical activity of cells, which can have significant implications in the field of neuroscience. However, one of the limitations of APB is its specificity. APB has been shown to modulate other ion channels in addition to the voltage-gated potassium channels, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of APB. One potential direction is the study of its effects on other ion channels. APB has been shown to modulate other ion channels in addition to the voltage-gated potassium channels, and further research is needed to understand the implications of this modulation. Another potential direction is the study of the effects of APB on neuronal networks. APB has been shown to affect the firing of neurons, and further research is needed to understand how this modulation affects the function of neuronal networks. Finally, the development of more specific modulators of ion channels, such as APB, is an area of active research.

Synthesis Methods

The synthesis of APB involves the reaction of 3-pyridinylboronic acid with 4-(allyloxy)benzoyl chloride in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields a pure product. The purity of the product can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).